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Compound of Interest

Compound Name: Cyanine5.5 maleimide

Cat. No.: B13393878

Get Quote

Abstract & Utility
This protocol details the covalent attachment of Cyanine5.5 (Cy5.[1]5) maleimide to thiol-

modified oligonucleotides.[1][2][3][4] Cy5.5 is a near-infrared fluorophore (

nm,

nm) widely used in in vivo imaging and FRET applications due to low tissue autofluorescence
in this spectral window.

The chemistry relies on the Michael addition of a nucleophilic thiolate anion (on the

oligonucleotide) to the

-unsaturated bond of the maleimide ring. This reaction forms a stable thioether linkage.[1]

Key Technical Challenges Addressed:

Disulfide Reduction: Commercial thiol-oligos are supplied as disulfides (S-S) and must be

reduced to free thiols (-SH) immediately prior to labeling.[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13393878#bc-rfq
https://vectorlabs.com/products/cy5-5-maleimide/?print-products=pdf
https://vectorlabs.com/products/cy5-5-maleimide/?print-products=pdf
https://www.maravai.com/wp-content/uploads/2023/09/Glen-Research-Report-Volume-35-1_Debra-Hart.pdf
https://broadpharm.com/product/bp-22553
https://labscoop.com/us/en/product/ant/antibodies-com/a270168-50-cyanine-5-maleimide
https://vectorlabs.com/products/cy5-5-maleimide/?print-products=pdf
https://sg.idtdna.com/page/support-and-education/decoded-plus/modification-highlight-dithiol-modifier/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maleimide Hydrolysis: The maleimide ring is susceptible to hydrolysis at high pH (>8.0),

competing with the conjugation reaction.

Quenching: Reducing agents (DTT, TCEP) react with maleimides and must be rigorously

removed before dye addition.

Critical Pre-requisites
Reagents

Reagent Specification Purpose

Thiol-Oligonucleotide 5'- or 3'-Thiol Modifier (C6 S-S)
Target biomolecule.[2][3][6][7]

[8][9][10][11][12]

Cyanine5.5 Maleimide >95% Purity (HPLC)
Fluorophore.[3][7] Store at

-20°C, dark.

DTT (Dithiothreitol) Molecular Biology Grade
Reducing agent to cleave

disulfide bonds.[5][13][14]

Anhydrous DMSO

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

50 ppm

Solvent for hydrophobic Cy5.5

dye.

Conjugation Buffer 1x PBS (pH 7.2 - 7.4)
Reaction medium. Must be

degassed.

TE Buffer
10 mM Tris, 1 mM EDTA, pH

7.5
Storage buffer.

3M NaOAc Sodium Acetate, pH 5.2 For ethanol precipitation.[15]

Equipment
UV-Vis Spectrophotometer (Nanodrop or Cuvette-based).

Desalting Columns (e.g., Sephadex G-25, NAP-5, or Zeba Spin Columns 7K MWCO).
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HPLC (C18 column) – Recommended for final purification.

Centrifuge (refrigerated).

Workflow Overview
The following diagram illustrates the critical path from protected oligonucleotide to purified

conjugate.
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Phase 2: Conjugation
(20x Excess Cy5.5-Mal, pH 7.2)

 Free Thiol (-SH)

Phase 3: Purification
(Ethanol Precipitation / HPLC)

 Overnight Incubation

Phase 4: QC & DOL Calc
(UV-Vis A260/A675)

 Isolated Product
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Figure 1: Step-by-step workflow for Cy5.5-Oligo conjugation. Note the critical DTT removal

step.
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Detailed Protocol
Phase 1: Thiol Deprotection (Reduction)
Expert Insight: Most commercial thiol-modified oligos are shipped as disulfides (oxidized) to

prevent dimerization. You cannot label them without this step.

Resuspend Oligo: Dissolve the thiol-modified oligonucleotide in TE Buffer (pH 7.5) to a

concentration of 100

M (approx. 1 OD/

L depending on length).

Add Reductant: Add fresh DTT (Dithiothreitol) to a final concentration of 50–100 mM.

Example: To 50

L of oligo, add 50

L of 200 mM DTT.

Incubate: 30–60 minutes at Room Temperature (RT).

Remove DTT (CRITICAL): DTT contains two thiol groups that will react with the maleimide

dye, quenching it immediately.

Use a Sephadex G-25 spin column or NAP-5 column equilibrated with degassed 1x PBS

(pH 7.2).

Elute the reduced oligo in PBS.

Validation: Verify recovery via A260 measurement.[15] Proceed immediately to Phase 2 to

prevent re-oxidation (formation of S-S bonds).

Phase 2: Conjugation Reaction
Expert Insight: Maleimide hydrolysis increases rapidly above pH 8.0. Maintain pH 7.0–7.5.
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Prepare Dye Stock: Dissolve Cyanine5.5 Maleimide in anhydrous DMSO or DMF to a

concentration of 10 mM.

Note: Cy5.5 is hydrophobic. Do not dissolve in water first.

Calculate Stoichiometry: Use a 20-fold molar excess of dye over oligo.

Calculation: If you have 5 nmoles of Oligo, use 100 nmoles of Dye.

.

Mix Reaction:

Add the Dye solution to the Reduced Oligo solution (in PBS).

Add anhydrous DMSO if necessary to ensure the dye remains soluble (final organic

solvent content should be

20% to avoid precipitating the DNA).

Incubate:

Time: 4 hours at RT or Overnight at 4°C.

Protect from light (wrap tube in foil).

Phase 3: Purification
Expert Insight: Unconjugated Cy5.5 is hydrophobic. Ethanol precipitation is highly effective

here because the free dye remains soluble in the ethanol supernatant, while the labeled DNA

precipitates.

Add Salt: Add 0.1 volume of 3M Sodium Acetate (pH 5.2).

Add Solvent: Add 3.0 volumes of cold 100% Ethanol (or 2.5 volumes of Isopropanol).

Precipitate: Incubate at -20°C for 30 minutes.

Centrifuge: Spin at 13,000 x g for 30 minutes at 4°C.
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Visual Check: You should see a blue pellet. The supernatant will be blue (excess free

dye).

Wash: Decant supernatant. Wash pellet gently with 70% cold ethanol. Centrifuge again (5

mins).

Resuspend: Air dry the pellet (do not over-dry) and resuspend in TE Buffer or Nuclease-free

water.

(Optional) HPLC: For >95% purity, perform Reverse-Phase HPLC (C18 column) using a

TEAA/Acetonitrile gradient. The hydrophobic dye moiety will significantly retard the elution of

the labeled oligo compared to unlabeled DNA.

Quality Control & Calculations
To validate the experiment, you must calculate the Degree of Labeling (DOL).

Constants for Cyanine5.5
(Extinction Coeff at 675 nm): 250,000

(Check specific vendor CoA).

(Correction Factor): 0.05 (5% of Cy5.5 absorbance bleeds into the 260 nm channel).

Calculation Logic
The presence of the dye affects the A260 reading (used for DNA conc). You must correct for

this.

Absorbance @ 260nm
(Total) Correct DNA Abs:

A_DNA = A260 - (A675 * 0.05)

Absorbance @ 675nm
(Dye Max)

Calc Concentrations:
[Dye] = A675 / 250,000

[DNA] = A_DNA / e_oligo

Final DOL:
[Dye] / [DNA]

Click to download full resolution via product page

Figure 2: Logic flow for determining labeling efficiency.
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Formulas
Concentration of Dye (

):

Concentration of Nucleic Acid (

):

Degree of Labeling (DOL):

Target: A DOL of 0.9 – 1.1 (90-110%) indicates a successful 1:1 conjugation.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low DOL (< 50%) Incomplete Reduction
Ensure DTT is fresh. Check pH

of reduction buffer.[13][16]

Residual DTT

DTT quenched the maleimide.

Use two desalting columns in

series.

Hydrolysis
Reaction pH was > 8.[2][15]0.

Adjust PBS to pH 7.2–7.4.

No Pellet after Precip Low Oligo Conc.

Add Glycogen (20

g) as a carrier during

precipitation.

Precipitate is Insoluble Over-drying
Do not dry pellet completely;

resuspend while slightly damp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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